Cas no 1547416-82-9 ({1,4,8-trioxaspiro4.6undecan-2-yl}methanamine)
{1,4,8-trioxaspiro4.6undecan-2-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {1,4,8-trioxaspiro4.6undecan-2-yl}methanamine
- {1,4,8-trioxaspiro[4.6]undecan-2-yl}methanamine
- 1547416-82-9
- EN300-1614848
- AKOS021094876
-
- Inchi: 1S/C9H17NO3/c10-6-8-7-12-9(13-8)2-1-4-11-5-3-9/h8H,1-7,10H2
- InChI Key: BKIBPPZVKBMSHG-UHFFFAOYSA-N
- SMILES: O1C(CN)COC21CCOCCC2
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 53.7Ų
{1,4,8-trioxaspiro4.6undecan-2-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1614848-50mg |
{1,4,8-trioxaspiro[4.6]undecan-2-yl}methanamine |
1547416-82-9 | 50mg |
$948.0 | 2023-09-23 | ||
| Enamine | EN300-1614848-100mg |
{1,4,8-trioxaspiro[4.6]undecan-2-yl}methanamine |
1547416-82-9 | 100mg |
$993.0 | 2023-09-23 | ||
| Enamine | EN300-1614848-250mg |
{1,4,8-trioxaspiro[4.6]undecan-2-yl}methanamine |
1547416-82-9 | 250mg |
$1038.0 | 2023-09-23 | ||
| Enamine | EN300-1614848-500mg |
{1,4,8-trioxaspiro[4.6]undecan-2-yl}methanamine |
1547416-82-9 | 500mg |
$1084.0 | 2023-09-23 | ||
| Enamine | EN300-1614848-1000mg |
{1,4,8-trioxaspiro[4.6]undecan-2-yl}methanamine |
1547416-82-9 | 1000mg |
$1129.0 | 2023-09-23 | ||
| Enamine | EN300-1614848-2500mg |
{1,4,8-trioxaspiro[4.6]undecan-2-yl}methanamine |
1547416-82-9 | 2500mg |
$2211.0 | 2023-09-23 | ||
| Enamine | EN300-1614848-5000mg |
{1,4,8-trioxaspiro[4.6]undecan-2-yl}methanamine |
1547416-82-9 | 5000mg |
$3273.0 | 2023-09-23 | ||
| Enamine | EN300-1614848-10000mg |
{1,4,8-trioxaspiro[4.6]undecan-2-yl}methanamine |
1547416-82-9 | 10000mg |
$4852.0 | 2023-09-23 | ||
| Enamine | EN300-1614848-0.05g |
{1,4,8-trioxaspiro[4.6]undecan-2-yl}methanamine |
1547416-82-9 | 0.05g |
$1537.0 | 2023-05-27 | ||
| Enamine | EN300-1614848-0.1g |
{1,4,8-trioxaspiro[4.6]undecan-2-yl}methanamine |
1547416-82-9 | 0.1g |
$1610.0 | 2023-05-27 |
{1,4,8-trioxaspiro4.6undecan-2-yl}methanamine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on {1,4,8-trioxaspiro4.6undecan-2-yl}methanamine
Professional Introduction to {1,4,8-trioxaspiro4.6undecan-2-yl}methanamine (CAS No: 1547416-82-9)
{1,4,8-trioxaspiro4.6undecan-2-yl}methanamine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative, identified by its unique chemical structure and molecular formula, represents a fascinating subject of study due to its potential applications in drug discovery and molecular recognition. The compound's intricate framework, featuring a spirocyclic core connected to an amine functional group, makes it a promising candidate for further exploration in medicinal chemistry.
The chemical identity of this compound is unequivocally defined by its CAS number, 1547416-82-9, which serves as a global reference for its unique molecular composition. The presence of multiple oxygen atoms within the spirocyclic structure suggests that this molecule may exhibit interesting physicochemical properties, such as solubility and stability under various conditions. These attributes are critical factors to consider when evaluating its suitability for pharmaceutical applications.
In recent years, the synthesis and characterization of spirocyclic compounds have seen considerable advancements, largely driven by their potential as bioactive scaffolds. {1,4,8-trioxaspiro4.6undecan-2-yl}methanamine belongs to this class of molecules, which have been increasingly studied for their ability to interact with biological targets in novel ways. The spirocyclic core provides a rigid yet flexible framework that can be modulated to enhance binding affinity and selectivity towards specific biological receptors.
One of the most compelling aspects of this compound is its structural motif, which combines elements of both heterocyclic chemistry and spirocyclic systems. The trioxa bridge within the spirocycle introduces oxygen atoms that can participate in hydrogen bonding or other forms of non-covalent interactions with biological targets. This feature makes {1,4,8-trioxaspiro4.6undecan-2-yl}methanamine particularly interesting for designing molecules with enhanced binding properties.
Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic spiro compounds in drug development. These molecules often exhibit favorable pharmacokinetic profiles and can be tailored to target a wide range of therapeutic areas. The amine functional group in {1,4,8-trioxaspiro4.6undecan-2-yl}methanamine provides a versatile handle for further derivatization, allowing chemists to explore modifications that could improve its bioactivity and pharmacological properties.
The synthesis of {1,4,8-trioxaspiro4.6undecan-2-yl}methanamine represents a significant challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with high precision. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have played crucial roles in facilitating the assembly of the spirocyclic core and functionalizing it with the desired substituents.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology, where spirocyclic compounds can serve as building blocks for advanced materials with specialized properties. Additionally, the ability to fine-tune the electronic and steric environment around the amine group opens up possibilities for designing molecules with tailored photophysical properties.
In conclusion, {1,4,8-trioxaspiro4.6undecan-2-yl}methanamine (CAS No: 1547416-82-9) is a structurally fascinating compound with significant potential in pharmaceutical chemistry and beyond. Its complex spirocyclic framework and amine functionality make it a promising candidate for further exploration in drug discovery and molecular engineering. As research continues to uncover new synthetic strategies and applications for heterocyclic spiro compounds, this molecule is likely to play an important role in future developments within the chemical sciences.
1547416-82-9 ({1,4,8-trioxaspiro4.6undecan-2-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)